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Compound of Interest

Compound Name: GsMTx4 TFA

Cat. No.: B13907635

These guidelines are intended for researchers, scientists, and drug development professionals
on the proper reconstitution and storage of GsMTx4 Trifluoroacetate (TFA). Adherence to these

protocols is crucial for maintaining the peptide's stability and ensuring reliable experimental
outcomes.

Product Information

GsMTx4 is a peptide toxin isolated from the venom of the tarantula Grammostola spatulata. It is
a potent and selective inhibitor of mechanosensitive ion channels, including Piezo and some
TRP channels.[1][2][3] GsMTx4 TFA is a valuable pharmacological tool for investigating the
physiological and pathological roles of these channels.[1][2]

Reconstitution Data

For optimal results, GsMTx4 TFA should be reconstituted according to the parameters outlined
below. Water is the recommended solvent for creating stock solutions.

Table 1: GsMTx4 TFA Solubility
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Solvent Solubility

Water =1 mg/mL

Water 10 mg/mL

Water 16.67 mg/mL (3.95 mM)
DMSO > 50 mg/mL

Note: To enhance solubility, warming the solution to 37°C and using an ultrasonic bath may be
beneficial. For in vivo experiments, various solvent systems can be employed, such as PBS or
a combination of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Experimental Protocol: Reconstitution of GsMTx4
TFA

This protocol details the steps for reconstituting lyophilized GsMTx4 TFA to create a stock
solution.

Materials:

o GsMTx4 TFA (lyophilized powder)

 Sterile, high-purity water (e.g., Milli-Q® or equivalent)

» Sterile, low-protein-binding microcentrifuge tubes

o Calibrated micropipettes and sterile tips

» Vortex mixer

o Optional: Ultrasonic bath, water bath or heating block set to 37°C
Procedure:

» Pre-equilibration: Before opening, allow the vial of lyophilized GsMTx4 TFA to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming on
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the powder.

» Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

o Solvent Addition: Carefully add the desired volume of sterile water to the vial to achieve the
target concentration. Refer to the Certificate of Analysis for the specific mass of the peptide
in the vial.

» Dissolution: Gently vortex the vial to dissolve the peptide. If the peptide does not fully
dissolve, the following steps can be taken:

o Warm the solution to 37°C for a short period.
o Briefly sonicate the solution in an ultrasonic bath.

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any precipitate
before use.

» Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into single-use, low-protein-binding microcentrifuge tubes.

Storage Instructions

Proper storage of both the lyophilized powder and reconstituted solutions is critical for
maintaining the activity of GsMTx4 TFA.

Table 2: Storage Conditions for GsMTx4 TFA
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Storage ] o
Form Duration Additional Notes
Temperature
Store sealed and
Lyophilized Powder -20°C 3years protected from
moisture and light.
- For shorter-term
Lyophilized Powder 4°C 2 years
storage.
Recommended for
Reconstituted Solution  -80°C 6 months long-term storage of
stock solutions.
] ) Suitable for short-term
Reconstituted Solution  -20°C 1 month

storage.

Important Considerations:

» Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is crucial to prevent
degradation.

o Light and Moisture Protection: The lyophilized powder should be kept in a tightly sealed
container and protected from light.

e Fresh Preparations: For in vivo studies, it is advisable to prepare working solutions fresh on
the day of use.

Workflow and Signaling Pathway Diagrams

Diagram 1: GsMTx4 TFA Reconstitution and Storage Workflow
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A workflow for the reconstitution and storage of GsMTx4 TFA.

Diagram 2: GsMTx4 Signaling Pathway Inhibition
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GsMTx4 inhibits mechanosensitive ion channels, blocking cation influx.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Reconstitution and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13907635#gsmtx4-tfa-reconstitution-and-storage-
instructions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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